Cas no 312606-96-5 (5-(1,3-Dihydroisoindol-2-yl)pentanoic acid)

• Product Name: 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid
• CAS No: 312606-96-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD01245224
• CID: 1075402
• PubChem ID: 2063858
• Update Time: 2025-11-01

5-(1,3-Dihydroisoindol-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid
• 5-(1,3-Dihydro-isoindol-2-yl)-pentanoic acid
• 5-isoindolin-2-ylpentanoic acid
• AC1M1589
• Ambcb5849027
• CTK7J3527
• HMS1703E20
• MolPort-001-951-535
• DTXSID10366366
• 312606-96-5
• EU-0001385
• 5-(Isoindolin-2-yl)pentanoicacid
• CS-0367009
• 5-(Isoindolin-2-yl)pentanoic acid
• SCHEMBL16993484
• AKOS000301175
• SB64861

• MDL： MFCD01245224
• Inchi： 1S/C13H17NO2/c15-13(16)7-3-4-8-14-9-11-5-1-2-6-12(11)10-14/h1-2,5-6H,3-4,7-10H2,(H,15,16)
• InChI Key： MAIUSPSELRFJHV-UHFFFAOYSA-N
• SMILES： OC(CCCCN1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

5-(1,3-Dihydroisoindol-2-yl)pentanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid

Comprehensive Overview of 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid (CAS No. 312606-96-5)

5-(1,3-Dihydroisoindol-2-yl)pentanoic acid (CAS No. 312606-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoindoline core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pentanoic acid chain with a dihydroisoindole moiety, offers intriguing possibilities for drug design and material science applications.

In recent years, the demand for 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid has surged due to its potential role in developing small-molecule therapeutics. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's CAS No. 312606-96-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Its isoindoline scaffold is structurally similar to several FDA-approved drugs, making it a valuable building block for drug discovery. Notably, its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, CAS No. 312606-96-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce this compound, such as catalytic hydrogenation and biocatalysis. These approaches align with the global push toward reducing chemical waste and energy consumption in manufacturing processes.

Another area of interest is the compound's potential application in peptide mimetics. The dihydroisoindole ring system can mimic natural amino acids, making 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid a candidate for designing peptide-based therapeutics. This aligns with the rising trend of personalized medicine, where researchers seek novel compounds to target specific biological pathways.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid. Purity and stability are critical factors, especially for pharmaceutical applications. Recent advancements in high-throughput screening have further accelerated the study of this compound, enabling rapid evaluation of its biological activity.

In summary, 5-(1,3-Dihydroisoindol-2-yl)pentanoic acid (CAS No. 312606-96-5) represents a promising compound with diverse applications in drug development, material science, and biotechnology. Its unique structural features and adaptability make it a subject of ongoing research, particularly in fields addressing global health challenges and sustainable chemistry. As scientific inquiries continue, this compound is likely to play an increasingly vital role in innovative solutions for modern medical and industrial needs.